4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]-1,3-benzenediol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Heterocyclic compounds, such as those containing pyrimidine, thiazole, and benzene rings, are of significant interest in various scientific fields due to their diverse biological activities and applications in medicinal chemistry. "4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]-1,3-benzenediol" can be considered a complex heterocycle with potential biological relevance.
Synthesis Analysis
The synthesis of complex heterocyclic compounds often involves multi-step reactions, starting from simple precursors to achieve the desired scaffold. A study by Özdemir et al. (2015) provides insight into a novel one-pot synthesis method that could be analogous to synthesizing compounds with similar structural features, highlighting the importance of optimizing reaction conditions and selecting appropriate catalysts for efficient synthesis (Özdemir, M., Sönmez, M., Sen, F., Dinçer, M., & Özdemir, N., 2015).
Molecular Structure Analysis
The determination and analysis of the molecular structure are crucial for understanding the compound's properties and potential applications. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods like DFT are commonly used. The work by Janardhan et al. (2014) on the synthesis of fused thiazolo[3,2-a]pyrimidinones provides an example of how structural elucidation is conducted, including the use of single-crystal X-ray data to confirm the structure of complex heterocycles (Janardhan, B., Srinivas, B., Rajitha, B., & Péter, Á., 2014).
Chemical Reactions and Properties
Chemical reactions involving heterocyclic compounds can be diverse, depending on functional groups and the compound's reactivity. Studies like those by Bade and Vedula (2015) on synthesizing pyran-2-one derivatives through a one-pot, four-component reaction demonstrate the complexity and versatility of reactions heterocycles can undergo. Such studies are essential for exploring the chemical behavior and potential reactivity of "4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]-1,3-benzenediol" (Bade, T., & Vedula, R. R., 2015).
properties
IUPAC Name |
4-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]benzene-1,3-diol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O2S/c18-8-2-3-9(11(19)6-8)10-7-20-13(16-10)17-12-14-4-1-5-15-12/h1-7,18-19H,(H,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLBOFVIJSTYQSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)NC2=NC(=CS2)C3=C(C=C(C=C3)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(Pyrimidin-2-ylamino)-1,3-thiazol-4-yl]benzene-1,3-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.